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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 1,10-Dichlorodecane. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 1,10-Dichlorodecane is presented below. This
information is critical for safe handling and emergency response planning.
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Property Value Reference
Molecular Formula C10H20CI2 [1]
Molecular Weight 211.18 g/mol [2]
Appearance Clear, colorless liquid [1]
Boiling Point 275 °C @ 760 mmHg [1]
Melting Point 15.6 °C [1]
Flash Point 146 °C (294.8 °F) [1]

Autoignition Temperature

220 °C (428 °F)

[1]

Specific Gravity

0.9960 g/cm?3

[1]

Vapor Pressure

1.3hPa @ 98 °C

[1]

Solubility in Water

0.77 g/L (20 °C)

[1]

Explosion Limits (Lower)

0.50 vol %

[1]

Hazard Identification and Personal Protective Equipment
(PPE)

1,10-Dichlorodecane is classified as a hazardous chemical that can cause skin and serious
eye irritation.[3] It may also cause respiratory irritation.[3] The toxicological properties of this
material have not been fully investigated.[1] Therefore, strict adherence to PPE protocols is
mandatory.
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PPE Category

Recommended
Equipment

Standard/Specificat
ion

Purpose

Eye and Face

Protection

Tightly sealing safety
goggles or a face
shield.

NIOSH (US) or EN
166 (EVU) approved.[4]

To protect against
splashes and vapors
that can cause serious

eye irritation.[3]

Skin Protection

Chemical-resistant
gloves (e.g., nitrile
rubber). A lab coat or
other protective
clothing is also

required.[5]

Inspect gloves prior to

use.[4]

To prevent skin
contact, which can

cause irritation.[1]

Respiratory Protection

Typically not required
in a well-ventilated
area.[5] If vapors or
mists are generated,
use an approved

respirator.

NIOSH/MSHA or EN
149 approved.[3]

To prevent inhalation,
which may lead to
respiratory tract
irritation.[1][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks associated with

1,10-Dichlorodecane.

Experimental Workflow: Safe Handling Protocol

The following diagram outlines the logical workflow for the safe handling of 1,10-

Dichlorodecane, from preparation to disposal.
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Safe Handling Workflow for 1,10-Dichlorodecane

Preparation

[ Review Safety Data Sheet (SDS) ]
[Ensure proper ventilation (fume hood)]
[Inspect and don required PPE]

Handling
4

[Carefully transfer the required amount]
[ Keep container tightly closed when not in use]
[Avoid generating aerosols or vapors]

Post-HandIinvq & Disposal

[ Decontaminate work surfaces ]

[ Properly doff and dispose of/clean PPE]

,

[Dispose of waste in a designated, labeled container]

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,10-Dichlorodecane.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1670031?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step-by-Step Handling Procedure

A. Pre-Handling Preparations

» Ventilation Check: Confirm that the chemical fume hood is functioning correcily.

¢ PPE Inspection: Examine all PPE for any signs of damage before use.[5]

» Spill Kit: Ensure a spill kit with absorbent materials is readily available.[7]

B. Handling 1,10-Dichlorodecane

e Don PPE: Put on all required personal protective equipment as outlined in the table above.
» Container Handling: Open the container carefully within the ventilated workspace.

o Dispensing: Transfer the required amount of 1,10-Dichlorodecane, minimizing the creation
of aerosols.

C. Post-Handling and Storage
o Container Sealing: Securely close the container after use.[1]

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances
like strong oxidizing agents.[1][6]

» Hand Washing: Thoroughly wash hands with soap and water after removing gloves.[4]

Emergency Procedures

Spill Response Protocol

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if
necessary.

e Ventilate: Ensure the area is well-ventilated.

» Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]
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e Collection: Place the absorbed material into a suitable, labeled container for disposal.[4]
o Decontamination: Clean the spill area with soap and water.[7]

o PPE: Always wear appropriate PPE during cleanup.[1]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at
least 15 minutes. Seek medical attention if irritation persists.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of 1,10-Dichlorodecane and contaminated materials is crucial to prevent
environmental contamination.

o Waste Characterization: Chemical waste generators must determine if a discarded chemical
is classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and
consult state and local regulations.[1]

o Unused or Waste Product: Dispose of the material through a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[5] Do not allow the product to
enter drains.[4]

o Contaminated Materials: Absorbent materials, gloves, and other items contaminated with
1,10-Dichlorodecane should be placed in a sealed, labeled container for hazardous waste
disposal.
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« Empty Containers: Do not reuse empty containers. Dispose of them in accordance with local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

